Cas no 56985-74-1 (Propanoic acid,2-bromo-, sodium salt (1:1))

Propanoic acid,2-bromo-, sodium salt (1:1) Properties

Names and Identifiers

• Propanoic acid,2-bromo-, sodium salt (1:1)
• sodium 2-bromopropionate
• sodium,2-bromopropanoate
• (+-)-2-bromo-propionic acid,sodium salt
• 2-Bromopropanoic acid sodium salt
• bromo-2 propionate de sodium
• EINECS 260-501-7
• Propanoic acid,2-bromo-,sodium salt
• Propionic acid,2-bromo-,sodium salt
• NS00087301
• Propanoic acid, 2-bromo-, sodium salt
• sodium;2-bromopropanoate
• NHEFSTXHZRGAIH-UHFFFAOYSA-M
• Sodium 2-bromopropanoate
• SCHEMBL128117
• 56985-74-1
• Sodium alpha-bromopropionate
• Propionic acid, 2-bromo-, sodium salt
• DTXSID00972470
• +Expand

• InChIKey： NHEFSTXHZRGAIH-UHFFFAOYSA-M
• Inchi： InChI=1S/C3H5BrO2.Na/c1-2(4)3(5)6;/h2H,1H3,(H,5,6);/q;+1/p-1
• SMILES： CC(C(=O)[O-])Br.[Na+]

Computed Properties

• Exact Mass: 173.92900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.92924g/mol
• Heavy Atom Count: 7
• Complexity: 66
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• LogP: -0.48030
• PSA: 40.13000